Cas no 497064-18-3 (N-(1,3-benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 497064-18-3
• MF: C₂₄H₁₈FN₃OS₂
• MW: 447.547626018524
• CID: 6613168
• PubChem ID: 4416964
• Update Time: 2025-05-30

N-(1,3-benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• N-(1,3-benzothiazol-2-yl)-2-[1-[(3-fluorophenyl)methyl]indol-3-yl]sulfanylacetamide
• EU-0095441
• Oprea1_136855
• SR-01000571009
• N-(benzo[d]thiazol-2-yl)-2-((1-(3-fluorobenzyl)-1H-indol-3-yl)thio)acetamide
• 497064-18-3
• AKOS024582474
• F0545-0298
• SR-01000571009-1
• N-(1,3-benzothiazol-2-yl)-2-({1-[(3-fluorophenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• AB00668323-01

• Inchi： 1S/C24H18FN3OS2/c25-17-7-5-6-16(12-17)13-28-14-22(18-8-1-3-10-20(18)28)30-15-23(29)27-24-26-19-9-2-4-11-21(19)31-24/h1-12,14H,13,15H2,(H,26,27,29)
• InChI Key： UHNBYWDXHZESAD-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC2C=CC=CC=2S1)=O)C1=CN(CC2C=CC=C(C=2)F)C2C=CC=CC=21

Computed Properties

• Exact Mass: 447.08753272g/mol
• Monoisotopic Mass: 447.08753272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(1,3-benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

N-(1,3-Benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(1,3-Benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, identified by the CAS number 497064-18-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. The molecule combines elements of benzothiazole, indole, and acetamide functional groups, creating a versatile platform for further research and development.

The structure of this compound is characterized by a benzothiazole ring system, which is known for its stability and ability to participate in various chemical reactions. The indole moiety, substituted with a fluorophenyl group, adds complexity to the molecule and enhances its reactivity. The sulfanyl (thioether) linkage between the indole and acetamide groups plays a crucial role in modulating the compound's physicochemical properties, such as solubility and bioavailability.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques like high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into the stereochemistry and electronic properties of the molecule, which are critical for understanding its behavior in different environments. The compound has been found to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronics and sensors.

In terms of pharmacology, this compound has shown potential as a lead molecule for drug development. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant activities due to its ability to scavenge free radicals. Additionally, its interaction with biological targets such as enzymes and receptors is under investigation, which could pave the way for novel therapeutic interventions.

The synthesis of N-(1,3-benzothiazol-2-yl)-2-({1-(3-fluorophenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide involves multi-step reactions that highlight the importance of protecting groups and precise control over reaction conditions. Researchers have optimized these synthetic pathways to improve yield and purity, ensuring scalability for potential industrial applications.

From an environmental perspective, the biodegradability and toxicity of this compound are being evaluated to assess its safety profile. Initial findings indicate that it degrades under specific conditions without releasing harmful byproducts, which is a positive sign for its sustainable use.

In conclusion, CAS 497064-18-3 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial innovation.